Cas no 2195940-97-5 (4-{8-[3-(trifluoromethyl)benzoyl]-5H,6H,7H,8H-pyrido[2,3-d]pyrimidin-2-yl}morpholine)

• Product Name: 4-{8-[3-(trifluoromethyl)benzoyl]-5H,6H,7H,8H-pyrido[2,3-d]pyrimidin-2-yl}morpholine
• CAS No: 2195940-97-5
• MF: C₁₉H₁₉F₃N₄O₂
• MW: 392.374974489212
• CID: 5326583
• Update Time: 2025-10-13

4-{8-[3-(trifluoromethyl)benzoyl]-5H,6H,7H,8H-pyrido[2,3-d]pyrimidin-2-yl}morpholine Chemical and Physical Properties

Names and Identifiers

• (2-morpholino-6,7-dihydropyrido[2,3-d]pyrimidin-8(5H)-yl)(3-(trifluoromethyl)phenyl)methanone
• (2-morpholin-4-yl-6,7-dihydro-5H-pyrido[2,3-d]pyrimidin-8-yl)-[3-(trifluoromethyl)phenyl]methanone
• 4-{8-[3-(trifluoromethyl)benzoyl]-5H,6H,7H,8H-pyrido[2,3-d]pyrimidin-2-yl}morpholine

• Inchi： 1S/C19H19F3N4O2/c20-19(21,22)15-5-1-3-13(11-15)17(27)26-6-2-4-14-12-23-18(24-16(14)26)25-7-9-28-10-8-25/h1,3,5,11-12H,2,4,6-10H2
• InChI Key： SDSJSZOYDWMEOB-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)C(N1C2C(=CN=C(N=2)N2CCOCC2)CCC1)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 2
• Complexity: 556
• XLogP3: 2.9
• Topological Polar Surface Area: 58.6

Additional information on 4-{8-[3-(trifluoromethyl)benzoyl]-5H,6H,7H,8H-pyrido[2,3-d]pyrimidin-2-yl}morpholine

Introduction to 4-{8-[3-(trifluoromethyl)benzoyl]-5H,6H,7H,8H-pyrido[2,3-d]pyrimidin-2-yl}morpholine (CAS No. 2195940-97-5)

4-{8-[3-(trifluoromethyl)benzoyl]-5H,6H,7H,8H-pyrido[2,3-d]pyrimidin-2-yl}morpholine, with the CAS number 2195940-97-5, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrido[2,3-d]pyrimidines and features a morpholine moiety attached to a complex aromatic system. The presence of a trifluoromethyl group on the benzoyl substituent adds unique chemical and biological properties to this molecule.

The structure of 4-{8-[3-(trifluoromethyl)benzoyl]-5H,6H,7H,8H-pyrido[2,3-d]pyrimidin-2-yl}morpholine is characterized by its intricate arrangement of functional groups. The pyrido[2,3-d]pyrimidine core is a well-known scaffold in medicinal chemistry due to its ability to modulate various biological targets. The morpholine ring provides additional flexibility and hydrophilicity, which can enhance the compound's solubility and bioavailability. The trifluoromethyl group on the benzoyl substituent introduces significant electronic effects and lipophilicity, which can influence the compound's pharmacokinetic properties.

Recent studies have explored the potential therapeutic applications of 4-{8-[3-(trifluoromethyl)benzoyl]-5H,6H,7H,8H-pyrido[2,3-d]pyrimidin-2-yl}morpholine. One notable area of research is its activity as a selective inhibitor of specific kinases. Kinases are enzymes that play crucial roles in cellular signaling pathways and are often implicated in various diseases, including cancer and inflammatory disorders. The ability of this compound to selectively target certain kinases makes it a promising candidate for drug development.

In a study published in the Journal of Medicinal Chemistry, researchers investigated the inhibitory effects of 4-{8-[3-(trifluoromethyl)benzoyl]-5H,6H,7H,8H-pyrido[2,3-d]pyrimidin-2-yl}morpholine on a panel of kinases. The results showed that this compound exhibited potent and selective inhibition against several key kinases involved in cancer progression. Specifically, it demonstrated high affinity for the tyrosine kinase ABL1 and the serine/threonine kinase AKT1. These findings suggest that 4-{8-[3-(trifluoromethyl)benzoyl]-5H,6H,7H,8H-pyrido[2,3-d]pyrimidin-2-yl}morpholine could be developed as a targeted therapy for cancers driven by these kinases.

Beyond its kinase inhibition properties, 4-{8-[3-(trifluoromethyl)benzoyl]-5H,6H,7H,8H-pyrido[2,3-d]pyrimidin-2-yl}morpholine has also shown potential as an antiviral agent. A recent study published in Antiviral Research evaluated its efficacy against several RNA viruses. The results indicated that this compound effectively inhibited viral replication by interfering with viral RNA synthesis. This broad-spectrum antiviral activity makes it an attractive candidate for further investigation in the context of emerging viral threats.

The pharmacokinetic profile of 4-{8-[3-(trifluoromethyl)benzoyl]-5H,6H,7H,8H-pyrido[2,3-d]pyrimidin-2-yl}morpholine has been extensively studied to ensure its suitability for clinical applications. Preclinical studies have demonstrated favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound exhibits good oral bioavailability and a reasonable half-life in vivo. These characteristics are essential for ensuring that the drug can be effectively delivered to target tissues and maintain therapeutic concentrations over time.

Toxicity studies have also been conducted to assess the safety profile of 4-{8-[3-(trifluoromethyl)benzoyl]-5H,6H,7H,8H-pyrido[2,3-d]pyrimidin-2-yl}morpholine. In vitro assays using human cell lines have shown minimal cytotoxicity at therapeutic concentrations. Additionally, animal studies have not reported any significant adverse effects at doses up to 100 mg/kg. These findings suggest that this compound has a favorable safety margin and is suitable for further clinical evaluation.

In conclusion, 4-{8-[3-(trifluoromethyl)benzoyl]-5H,6H,7H,8H-pyrido[2，3-d]pyrimidin-2-yl}morpholine (CAS No. 2195940-97-5) is a promising compound with diverse biological activities and favorable pharmacological properties. Its potential as a selective kinase inhibitor and antiviral agent makes it an exciting candidate for further drug development. Ongoing research continues to explore its therapeutic applications and optimize its formulation for clinical use.